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Compound of Interest

Compound Name: Aureomycin

CAS No.: 57-62-5; 64-72-2

Cat. No.: B16041499

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address challenges related to the stability of Aureomycin (chlortetracycline, CTC)

during the animal feed pelleting process.

Troubleshooting Guide
This guide addresses specific issues you may encounter during your experiments, focusing on

identifying the cause of Aureomycin degradation and providing actionable solutions.

Q1: We're observing significantly lower than expected Aureomycin potency in our feed pellets

after production. What are the primary causes?

A1: Significant loss of Aureomycin (chlortetracycline, CTC) potency post-pelleting is a

common issue primarily driven by the manufacturing process itself. The key factors that

contribute to degradation are:

High Temperature: The pelleting process involves conditioning with steam and forcing the

feed mash through a die, which generates additional frictional heat. Temperatures can reach
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up to 90°C (195°F), which accelerates the chemical degradation of CTC.[1][2]

Moisture: The introduction of steam during the conditioning phase, while necessary for pellet

quality, creates a high-humidity environment. Wet heat is more detrimental to the stability of

many feed additives, including CTC, than dry heat.[1][3]

Friction and Pressure: The immense pressure and friction as the mash passes through the

pellet die holes further increase the temperature and physical stress on the antibiotic.[1][4]

Premix Formulation: The physical form of the CTC premix plays a critical role. Fine, meal-

type premixes have a large surface area, making the active ingredient more susceptible to

heat and moisture. Granular premixes offer better protection.[1]

Q2: Our CTC recovery is inconsistent from batch to batch. How can we improve process

control?

A2: Inconsistent recovery suggests variability in your pelleting process. To improve

consistency:

Monitor and Log Temperatures: Continuously monitor and log the temperature in the

conditioner and at the die exit. The temperature at the die exit can be significantly higher

than the conditioning temperature due to friction.[4] Aim for the lowest possible temperature

that still achieves the desired pellet quality and pathogen control.

Control Conditioning Time: Standardize the residence time in the conditioner. Longer

exposure to heat and steam can increase degradation.

Evaluate Premix Type: If you are using a meal or powder premix, consider switching to a

granular formulation. The larger particles in granular premixes have less surface area

exposed to the harsh conditions of pelleting, significantly improving stability.[1] In one study,

a granular Aureomycin premix lost only 6% of its potency during pelleting, compared to a

21% loss for a meal-type oxytetracycline premix under similar conditions.[1]

Check Die Specifications: The die's length-to-diameter (L:D) ratio affects friction. A higher

L:D ratio increases friction and heat. Using the appropriate die for your formulation is crucial.

[5]
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Q3: Could other ingredients in our feed formulation be interacting with and degrading the

Aureomycin?

A3: Yes, certain feed ingredients can negatively interact with Aureomycin (CTC).

Divalent Cations: Tetracyclines, including CTC, are known to form stable chelate complexes

with divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺).[6][7][8] These minerals are

common in animal feed. This chelation can reduce the bioavailability of CTC. While this is

more of a concern for absorption in the animal, high concentrations of these minerals could

potentially influence stability during processing.

pH Modifiers: CTC is most stable in acidic environments. Alkaline conditions can lead to the

formation of iso-chlortetracycline, a degradation product.[9] If your formulation includes

alkaline ingredients, it may contribute to CTC degradation.

Other Medications: While some drug combinations are approved and stable, not all are. For

example, the FDA has approved the combination use of chlortetracycline (Pennchlor) and

the coccidiostat monensin (Rumensin) in beef cattle.[10][11][12] However, unapproved

combinations, such as CTC with a Rumensin/Tylan mixture, are prohibited and may lead to

stability issues or other adverse interactions. Always consult regulatory guidelines for

approved combinations.

Frequently Asked Questions (FAQs)
Q1: What is Aureomycin and how does it work?

A1: Aureomycin is the brand name for chlortetracycline (CTC), a broad-spectrum antibiotic

from the tetracycline class.[13] It is a bacteriostatic agent, meaning it inhibits the growth and

replication of bacteria. Its primary mechanism of action is the inhibition of protein synthesis.

CTC binds specifically to the 30S ribosomal subunit in bacteria, which blocks the attachment of

aminoacyl-tRNA to the ribosome's A-site.[13][14] This action prevents the addition of new

amino acids to the growing peptide chain, effectively halting the production of essential proteins

required for bacterial survival.[13][14]

Q2: What are the main degradation products of chlortetracycline?
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A2: The primary degradation products of chlortetracycline (CTC) formed under various

conditions (such as acid, heat, or changes in pH) are its isomers and epimers. The most

common are 4-epi-chlortetracycline, which is formed by isomerization at the C4 position, and

iso-chlortetracycline, which forms under alkaline conditions.[9][15] Other degradation pathways

can involve dehydration and dechlorination.[16] These degradation products have little to no

antibiotic activity.[17]

Q3: What is the most stable form of Aureomycin for use in pelleted feeds?

A3: A granular premix is significantly more stable than a meal (powder) form.[1] The granulation

process creates larger, more uniform particles. This reduces the surface area-to-volume ratio,

providing a physical barrier that protects the active chlortetracycline from the intense heat,

moisture, and pressure of the pelleting process.[1]

Q4: Is there a standard analytical method to verify the concentration of Aureomycin in my final

feed product?

A4: Yes, the standard method for quantifying chlortetracycline in animal feed is High-

Performance Liquid Chromatography (HPLC).[1] Various detection methods can be used,

including UV, fluorescence, and tandem mass spectrometry (LC-MS/MS), which offers high

sensitivity and specificity.[1][17] A detailed protocol for an HPLC-fluorescence method is

provided in the "Experimental Protocols" section below.

Q5: What are the best practices for storing medicated feed containing Aureomycin?

A5: Proper storage is crucial to maintain potency. Medicated feed should be stored in a cool,

dry place away from direct sunlight. High heat and humidity during storage can continue to

degrade chlortetracycline over time. Poor storage conditions can also promote the formation of

the inactive epimer, 4-epi-chlortetracycline.[17]

Data Presentation
Table 1: Stability of Tetracyclines During Feed Pelleting Process

This table summarizes the impact of premix formulation on the stability of tetracyclines during

the pelleting process.
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Antibiotic
Premix

Active
Ingredient

Premix
Type

Pelleting
Temp. (°F)

Average
Potency
Loss (%)

Source

AUREOMYCI

N® 90

Chlortetracycl

ine
Granular ~195 6% [1]

Terramycin®

100

Oxytetracycli

ne

Meal

(Powder)
~195 21% [1]

Unprotected

OTC Premix

Oxytetracycli

ne
Powder Not Specified ~50% [18]

Experimental Protocols
Protocol: Quantification of Chlortetracycline in Animal Feed by HPLC with Fluorescence

Detection

This protocol provides a detailed methodology for determining the concentration of

chlortetracycline (CTC) in animal feed premixes and finished pellets. This method is adapted

from established AOAC procedures.[19]

1. Principle: CTC is extracted from the feed matrix using an acid-acetone solution. The extract

is filtered and then analyzed by reverse-phase liquid chromatography (LC) using a C18

column. CTC is detected by a fluorescence detector, which offers high sensitivity and selectivity

compared to UV detection.

2. Reagents and Materials:

Extraction Solvent: Acid-acetone (Prepare as per AOAC Method 957.23B(h)).

Mobile Phase (Aqueous Component): Prepare an aqueous solution containing CaCl₂,

disodium EDTA, and sodium acetate, buffered to pH 6.5.

Mobile Phase (Organic Component): HPLC-grade Methanol.

Column: C18 reverse-phase column (e.g., 5 µm particle size).
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CTC Standard: Certified reference standard of Chlortetracycline.

Apparatus: HPLC system with gradient pump, fluorescence detector, autosampler, and data

integration software.

3. Sample Preparation and Extraction:

Weigh a representative sample of the ground feed or premix.

Add a specified volume of the acid-acetone extraction solvent.

Shake vigorously for 60 minutes using a mechanical shaker.

Allow the solids to settle, then filter the supernatant through a suitable filter paper or

centrifuge to clarify.

Dilute the filtered extract as needed with the mobile phase to fall within the calibration curve

range.

4. Chromatographic Conditions:

Flow Rate: 1.5 mL/min.

Column Temperature: Ambient.

Injection Volume: 20 µL.

Fluorescence Detection: Excitation at 390 nm, Emission at 512 nm.[19]

Gradient Elution:

Start with 35% Methanol, hold for 5 minutes.

Linearly increase to 60% Methanol over 8 minutes.

Include column wash and re-equilibration steps as needed.

5. Calibration and Quantification:
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Prepare a series of calibration standards from the CTC reference standard in the mobile

phase.

Inject the standards to generate a calibration curve by plotting peak area against

concentration.

Inject the prepared sample extracts.

Quantify the CTC concentration in the samples by comparing their peak areas to the

calibration curve. Calculate the final concentration in the feed, accounting for sample weight

and dilution factors.
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Caption: Mechanism of action for Aureomycin (Chlortetracycline).
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Caption: Experimental workflow for assessing Aureomycin stability.
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Caption: Troubleshooting flowchart for low CTC recovery.
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Caption: Simplified degradation pathways of Chlortetracycline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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